N-(4-(4-(2-morpholino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)pyrazine-2-carboxamide

• IUPAC Name: N-[4-[4-(2-morpholin-4-yl-2-oxoethyl)-5-oxotetrazol-1-yl]phenyl]pyrazine-2-carboxamide
• InChI: InChI=1S/C18H18N8O4/c27-16(24-7-9-30-10-8-24)12-25-18(29)26(23-22-25)14-3-1-13(2-4-14)21-17(28)15-11-19-5-6-20-15/h1-6,11H,7-10,12H2,(H,21,28)
• InChI Key: JEYGJJLQLNLDIX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CN2C(=O)N(N=N2)C3=CC=C(C=C3)NC(=O)C4=NC=CN=C4
• Molecular Formula: C18H18N8O4
• Molecular Weight: 410.4 g/mol

Description

N-(4-(4-(2-morpholino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)pyrazine-2-carboxamide is a useful research compound. Its molecular formula is C18H18N8O4 and its molecular weight is 410.394. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research has highlighted innovative approaches to synthesizing compounds related to N-(4-(4-(2-morpholino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)pyrazine-2-carboxamide , aiming to explore their biological activities. For instance, studies have described the synthesis of novel derivatives that exhibit promising anti-inflammatory and antimicrobial properties, indicating the compound's potential in therapeutic applications (Ahmed, 2017). Similarly, another research effort focused on synthesizing 8-morpholinoimidazo[1,2-a]pyrazine derivatives, finding that some compounds demonstrated moderate cytotoxicity against cancer cell lines, suggesting their utility in cancer research (Xu et al., 2017).

Structural Analysis and Anticancer Activity

The detailed structural analysis of related compounds has been pivotal in understanding their interactions at the molecular level. For example, a study on 3-amino-4-morpholino-N-[2-(trifuoromethoxy)phenyl]-1H-indazole-1-carboxamide, a structurally similar compound, revealed its crystal structure and provided insights into its inhibitory activity against cancer cell proliferation (Lu et al., 2017).

Antimicrobial and Antifungal Evaluation

The antimicrobial and antifungal evaluations of compounds within this chemical class have shown some promising results. Research into substituted isosteres of pyridine- and pyrazinecarboxylic acids, for instance, tested their effectiveness against Mycobacterium tuberculosis, indicating the potential of these compounds in treating infectious diseases (Gezginci et al., 1998).